Cas no 144034-80-0 (Rizatriptan)

• Product Name: Rizatriptan
• CAS No: 144034-80-0
• MF: C₁₅H₁₉N₅
• MW: 269.344862222672
• MDL: MFCD03840591
• CID: 64806
• PubChem ID: 5078
• Update Time: 2025-07-22

Rizatriptan Chemical and Physical Properties

Names and Identifiers

• 2-(5-((1H-1,2,4-Triazol-1-yl)methyl)-1H-indol-3-yl)-N,N-dimethylethanamine
• n,n-dimethyl-5-(1h-1,2,4-triazol-1-ylmethyl)-1h-indole-3-ethanamine
• n,n-dimethyl-2-[5-(1,2,4-triazol-1-ylmethyl)-1h-indol-3-yl]ethanamine
• Rizatriptan
• RIZATRIPTAN [INN]
• ORPHENADRINEHYDROCHLORIDE
• dimethyl(2-{5-[(1H-1,2,4-triazol-1-yl)methyl]-1H-indol-3-yl}ethyl)amine
• Rizatriptan [INN:BAN]
• RIZATRIPTAN [MI]
• Risatriptan
• Dimethyl-[2-(5-[1,2,4]triazol-1-ylmethyl-1H-indol-3-yl)-ethyl]-amine
• CHEBI:48273
• Rizatriptan (INN)
• AB00698277-07
• FT-0704226
• DS-15263
• 51086HBW8G
• AKOS015896596
• rizatriptanum
• D08485
• NCGC00095899-09
• NS00014357
• N,N-dimethyl-2-[5-(1H-1,2,4-triazol-1-ylmethyl)-1H-indol-3-yl]ethanamine
• N,N-dimethyl-2-(5-(1,2,4-triazol-1-ylmethyl)-1H-indol-3-yl)-ethanamine
• N,N-dimethyl-2-(5-(1,2,4-triazol-1-ylmethyl)-1H-indole-3-yl)ethylamine
• L-705126
• DTXCID103565
• NCGC00095899-01
• N,N-dimethyl-2-(5-(1H-1,2,4-triazol-1-ylmethyl)-1H-indol-3-yl)ethanamine
• Q-201675
• Tox21_111534
• RIZATRIPTAN [VANDF]
• RIZATRIPTAN [WHO-DD]
• NCGC00095899-04
• AB00698277_08
• CHEMBL905
• SBI-0206745.P001
• A808161
• BDBM50033437
• DTXSID2023565
• MK 462 free base
• MK-462 FREE BASE
• DIMETHYL({2-[5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-1H-INDOL-3-YL]ETHYL})AMINE
• BCP28039
• N02CC04
• BIDD:GT0361
• AB00698277_09
• Rizatriptan benzoat
• L000812
• DB00953
• SPECTRUM1505189
• N,N-dimethyl-2-[5-(1,2,4-triazol-1-ylmethyl)-1h-indol-3-yl] ethylamine
• AB00698277-05
• BRD-K75699339-057-03-2
• UNII-51086HBW8G
• Q212171
• SCHEMBL26662
• N,N-dimethyl-2-[5-(1,2,4-triazol-1-ylmethyl)-1H-indol-3-yl]-ethanamine
• MLS006010229
• NCGC00095899-15
• AC-1712
• GTPL51
• CAS-144034-80-0
• 144034-80-0
• 4-(1H-1,2,4-Triazole-1-yl-methyl)anilinehydrochloride
• SMR000469172
• EN300-7382446
• 1H-Indole-3-ethanamine, N,N-dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-
• BRD-K75699339-057-08-1
• DB-080717
• BRD-K75699339-057-09-9
• STL484039
• 2-(5-((1H-1,2,4-triazol-1-yl)methyl)-1H-indol-3-yl)-N,N-dimethylethanamine;N,N-Dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1H-indole-3-ethanamine
• BRD-K75699339-057-07-3

• MDL： MFCD03840591
• Inchi： 1S/C15H19N5/c1-19(2)6-5-13-8-17-15-4-3-12(7-14(13)15)9-20-11-16-10-18-20/h3-4,7-8,10-11,17H,5-6,9H2,1-2H3
• InChI Key： ULFRLSNUDGIQQP-UHFFFAOYSA-N
• SMILES： N1C=C(CCN(C)C)C2C=C(CN3C=NC=N3)C=CC1=2

Computed Properties

• Exact Mass: 269.16400
• Monoisotopic Mass: 269.164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.21
• Melting Point: 178-180 ºC
• Boiling Point: 504.8°C at 760 mmHg
• Flash Point: 259.1°C
• Water Partition Coefficient: 42 mg/mL
• PSA: 49.74000
• LogP: 1.91180

Rizatriptan Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C(BD150466)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on Rizatriptan

Professional Introduction to Rizatriptan (CAS No. 144034-80-0)

Rizatriptan, a compound with the chemical identifier CAS No. 144034-80-0, is a highly selective serotonin receptor agonist widely recognized for its efficacy in the treatment of acute migraine attacks. As a member of the triptan class of medications, Rizatriptan has revolutionized the management of migraines by targeting specific serotonin (5-HT1B/1D) receptors in the trigeminal nerve system, thereby reducing pain and associated symptoms.

The pharmacological profile of Rizatriptan has been extensively studied, and its mechanism of action is well-documented. By binding to 5-HT1B receptors on cranial blood vessels and 5-HT1D receptors in the trigeminal nerve, Rizatriptan induces vasoconstriction and inhibits the release of pro-inflammatory neuropeptides such as CGRP (calcitonin gene-related peptide). This dual action contributes to its rapid onset of efficacy and significant pain relief, making it a cornerstone in modern migraine therapy.

Recent advancements in neuroimaging techniques have provided deeper insights into how Rizatriptan modulates neural activity during migraine attacks. Studies utilizing functional MRI (fMRI) have demonstrated that Rizatriptan not only alleviates peripheral pain but also reduces cortical hyperexcitability, which is a hallmark of migraine pathophysiology. This finding underscores the compound's multifaceted therapeutic benefits beyond simple symptomatic relief.

The clinical development of Rizatriptan has been marked by rigorous testing across various populations. Phase III trials have consistently shown high efficacy rates, with a significant proportion of patients experiencing complete pain relief within hours of administration. Additionally, the formulation of Rizatriptan in different modalities—such as oral tablets, nasal sprays, and sublingual tablets—has enhanced patient compliance and accessibility. The nasal spray formulation, in particular, offers a rapid absorption pathway, leading to quicker symptom improvement.

One of the most compelling aspects of Rizatriptan's use is its safety profile. Unlike older migraine treatments such as triptans with broader receptor affinities, Rizatriptan exhibits minimal cardiovascular side effects due to its high selectivity for 5-HT1B/1D receptors. However, caution remains advised in patients with certain cardiovascular conditions or those taking concomitant medications that could interact with serotonin pathways.

The integration of genetic biomarkers into migraine treatment protocols has opened new avenues for personalized medicine using Rizatriptan. Research indicates that patients with specific genetic variants may respond differently to triptans, including Rizatriptan. Identifying these biomarkers could help optimize dosing regimens and predict treatment outcomes more accurately.

The role of Rizatriptan in combination therapies is also an area of active investigation. Combining it with other neuromodulators or non-pharmacological interventions may offer synergistic benefits for patients with chronic or refractory migraines. For instance, studies exploring the use of Rizatriptan alongside cognitive behavioral therapy have shown promising results in reducing migraine frequency and severity.

The future development of Rizatriptan-based therapies may include novel delivery systems designed for even greater bioavailability and targeted action. Nanotechnology-based formulations are being explored as potential enhancements to conventional oral or injectable forms, aiming to achieve faster onset times and prolonged effects.

Epidemiological studies have further highlighted the impact of Rizatriptan on public health outcomes. By providing an effective treatment option for acute migraine attacks, Rizatriptan has significantly improved quality-of-life measures for millions of individuals worldwide. Its availability has reduced healthcare resource utilization by decreasing emergency room visits and missed workdays due to migraines.

The environmental sustainability aspect of pharmaceutical production also deserves attention when discussing compounds like Rizatriptan. Modern manufacturing processes are increasingly adopting green chemistry principles to minimize waste and energy consumption while maintaining high purity standards for active pharmaceutical ingredients (APIs). This aligns with global efforts to promote sustainable practices across industries.

In conclusion, Rizatriptan (CAS No. 144034-80-0) represents a significant advancement in migraine management through its targeted pharmacology and favorable safety profile. Ongoing research continues to uncover new applications for this compound while refining delivery methods and combination therapies aimed at improving patient outcomes further.